Cas no 2639460-86-7 (Tert-butyl 4-(3-methylpiperazin-1-yl)benzoate)

• Product Name: Tert-butyl 4-(3-methylpiperazin-1-yl)benzoate
• CAS No: 2639460-86-7
• MF: C₁₆H₂₄N₂O₂
• MW: 276.373964309692
• CID: 5993879
• PubChem ID: 165897564
• Update Time: 2025-05-20

Tert-butyl 4-(3-methylpiperazin-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(3-methylpiperazin-1-yl)benzoate
• EN300-27782194
• 2639460-86-7
• Tert-butyl 4-(3-methylpiperazin-1-yl)benzoate

• Inchi： 1S/C16H24N2O2/c1-12-11-18(10-9-17-12)14-7-5-13(6-8-14)15(19)20-16(2,3)4/h5-8,12,17H,9-11H2,1-4H3
• InChI Key： JVVSGIMRIMLLBR-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)N1CCNC(C)C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 276.183778013g/mol
• Monoisotopic Mass: 276.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.6Ų

Additional information on Tert-butyl 4-(3-methylpiperazin-1-yl)benzoate

Recent Advances in the Study of Tert-butyl 4-(3-methylpiperazin-1-yl)benzoate (CAS: 2639460-86-7)

The compound Tert-butyl 4-(3-methylpiperazin-1-yl)benzoate (CAS: 2639460-86-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The tert-butyl ester group and the 3-methylpiperazine moiety contribute to its pharmacological properties, making it a subject of intense investigation for drug development.

Recent studies have focused on the synthesis and optimization of Tert-butyl 4-(3-methylpiperazin-1-yl)benzoate to enhance its bioavailability and target specificity. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and catalytic reactions, to achieve high yields and purity. The compound's stability under physiological conditions has also been a key area of exploration, with findings suggesting its suitability for oral administration in potential therapeutic formulations.

In pharmacological evaluations, Tert-butyl 4-(3-methylpiperazin-1-yl)benzoate has demonstrated notable activity as a modulator of specific biological pathways. Preliminary in vitro and in vivo studies indicate its efficacy in targeting receptors involved in neurological disorders and inflammatory responses. These findings are supported by molecular docking simulations, which highlight the compound's affinity for key protein targets.

Further research has explored the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) studies have identified critical functional groups responsible for its biological activity, providing insights for the design of derivatives with improved potency and selectivity. Additionally, pharmacokinetic studies have revealed favorable absorption and distribution profiles, suggesting its potential as a lead compound in drug discovery pipelines.

The safety profile of Tert-butyl 4-(3-methylpiperazin-1-yl)benzoate has been assessed through toxicological studies, which indicate a favorable therapeutic window at effective doses. These results underscore its potential for further clinical development. Current research efforts are also investigating its combination with other therapeutic agents to enhance synergistic effects and reduce adverse reactions.

In conclusion, Tert-butyl 4-(3-methylpiperazin-1-yl)benzoate (CAS: 2639460-86-7) represents a promising candidate in the field of medicinal chemistry. Its unique structural attributes, coupled with demonstrated biological activity and safety, position it as a valuable molecule for future therapeutic applications. Ongoing research aims to further elucidate its potential and optimize its properties for clinical use.